Cas no 1485695-30-4 (Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl-)

• Product Name: Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl-
• CAS No: 1485695-30-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5295553
• Update Time: 2025-10-29

Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl-

• Inchi： 1S/C12H21NO/c1-11(2)4-6-12(10-13,7-5-11)8-9-14-3/h4-9H2,1-3H3
• InChI Key： KYKZDRKXPRRCAO-UHFFFAOYSA-N
• SMILES： C1(CCOC)(C#N)CCC(C)(C)CC1

Additional information on Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl-

Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl- (CAS No. 1485695-30-4): A Comprehensive Overview

Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl- is a specialized organic compound with the chemical formula C₁₀H₁₇N. This compound, identified by its CAS number 1485695-30-4, has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of a nitrile group and a highly substituted cyclohexane ring makes it a versatile intermediate in organic synthesis, particularly in the development of complex molecules.

The compound's structure consists of a cyclohexane core substituted with two methyl groups at the 4-position and an ethyl group linked to a methoxy group at the 1-position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable building block for various synthetic pathways. The nitrile group (-CN) is particularly noteworthy as it can participate in multiple reaction mechanisms, including nucleophilic addition and cycloaddition reactions, facilitating the construction of more intricate molecular architectures.

In recent years, there has been growing interest in exploring the applications of Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl- in medicinal chemistry. Its unique structural features have been leveraged in the synthesis of novel heterocyclic compounds, which are known for their diverse biological activities. For instance, researchers have utilized this compound as a precursor in the development of potential drug candidates targeting neurological disorders. The nitrile group's ability to undergo facile transformations into other functional groups has made it an attractive moiety for medicinal chemists seeking to modulate bioactivity.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The combination of the cyclohexane ring and the nitrile group provides a scaffold that can be easily modified to produce compounds with specific pharmacological properties. For example, studies have demonstrated its utility in creating analogs of known therapeutic agents, where structural modifications are made to enhance potency or reduce side effects. This flexibility has made it a valuable tool in drug discovery programs aimed at developing new treatments for various diseases.

The chemical reactivity of Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl- has also been explored in the context of catalytic processes. Recent research has highlighted its participation in transition-metal-catalyzed reactions, where it serves as an effective ligand or substrate. These reactions often lead to the formation of complex cyclic structures, which are prevalent in many natural products and pharmaceuticals. The ability to functionalize this compound under mild conditions has opened new avenues for synthetic chemists looking to develop efficient synthetic routes.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties conferred by its structure make it a candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its potential as a building block for conjugated polymers, which are essential components in these advanced technologies. The incorporation of this compound into polymer matrices has been shown to enhance device performance by improving charge transport properties.

The synthesis of Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl- is another area where significant progress has been made. Modern synthetic methodologies have enabled more efficient and scalable production processes compared to earlier techniques. Advances in catalytic hydrogenation and cross-coupling reactions have particularly contributed to simplifying its synthesis while maintaining high yields and purity. These improvements have made it more accessible for industrial applications and academic research.

The safety profile of this compound is another critical consideration. While it does not fall under any hazardous material classifications commonly regulated as dangerous goods or toxic substances under international conventions like GHS (Globally Harmonized System), proper handling procedures are still recommended to ensure safe laboratory practices. Researchers working with this compound should adhere to standard good laboratory practices (GLP) guidelines to minimize any potential risks associated with its use.

In conclusion, Cyclohexanecarbonitrile, 1-(2-methoxyethyl)-4,4-dimethyl- (CAS No. 1485695-30-4) represents a fascinating subject of study with broad implications across multiple scientific disciplines. Its unique structural features offer numerous opportunities for innovation in pharmaceuticals and materials science alike. As research continues to uncover new applications and synthetic strategies involving this compound, its significance is expected to grow further within both academic and industrial settings.